Cas no 2138181-06-1 (N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,3-diamine)

• Product Name: N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,3-diamine
• CAS No: 2138181-06-1
• MF: C₁₁H₂₁N₅
• MW: 223.317941427231
• CID: 6592608
• PubChem ID: 165955184
• Update Time: 2025-05-20

N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,3-diamine
• 2138181-06-1
• N1-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]pentane-1,3-diamine
• EN300-1130940

• Inchi： 1S/C11H21N5/c1-2-9(12)3-5-14-11-4-6-15-16(11)10-7-13-8-10/h4,6,9-10,13-14H,2-3,5,7-8,12H2,1H3
• InChI Key： PLLLEKACGDUXKZ-UHFFFAOYSA-N
• SMILES： N1CC(C1)N1C(=CC=N1)NCCC(CC)N

Computed Properties

• Exact Mass: 223.17969569g/mol
• Monoisotopic Mass: 223.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.9Ų

Additional information on N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,3-diamine

Research Brief on N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,3-diamine (CAS: 2138181-06-1): Recent Advances and Applications

In recent years, the compound N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,3-diamine (CAS: 2138181-06-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-pyrazole hybrid structure, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and targeted therapies. The following research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural uniqueness of N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,3-diamine lies in its combination of an azetidine ring and a pyrazole moiety, which confers distinct pharmacophoric features. Recent studies have demonstrated that this compound exhibits high binding affinity to specific kinase targets, including but not limited to cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). These interactions suggest its utility in modulating key signaling pathways involved in cell proliferation, inflammation, and immune responses. Computational docking studies further support these findings, revealing stable binding conformations within the ATP-binding pockets of target kinases.

One of the most notable advancements in the research of N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,3-diamine is its application in oncology. Preclinical studies have shown that this compound effectively inhibits the growth of cancer cell lines, particularly those resistant to conventional therapies. For instance, in vitro assays using breast cancer and leukemia models demonstrated significant dose-dependent cytotoxicity, with IC50 values in the low micromolar range. Mechanistic studies indicated that the compound induces apoptosis via mitochondrial pathway activation and cell cycle arrest at the G2/M phase. These findings position it as a potential candidate for combination therapies or as a standalone treatment for refractory cancers.

Beyond oncology, recent investigations have explored the anti-inflammatory and immunomodulatory properties of N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,3-diamine. In murine models of autoimmune diseases such as rheumatoid arthritis and multiple sclerosis, the compound exhibited marked reductions in pro-inflammatory cytokine levels (e.g., TNF-α, IL-6) and ameliorated disease symptoms. These effects are attributed to its selective inhibition of JAK-STAT signaling, a pathway critically involved in immune cell activation. Such results underscore its potential as a therapeutic agent for chronic inflammatory conditions.

Despite these promising findings, challenges remain in the clinical translation of N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,3-diamine. Pharmacokinetic studies have identified issues related to its metabolic stability and oral bioavailability, necessitating further structural optimization. Recent efforts have focused on prodrug strategies and formulation enhancements to improve its drug-like properties. Additionally, toxicological assessments are ongoing to ensure its safety profile meets regulatory standards for human trials.

In conclusion, N1-1-(azetidin-3-yl)-1H-pyrazol-5-ylpentane-1,3-diamine (CAS: 2138181-06-1) represents a versatile scaffold with broad therapeutic potential. Its dual functionality as a kinase inhibitor and immunomodulator opens avenues for multifactorial disease interventions. Continued research into its mechanism of action, structural derivatives, and delivery systems will be critical to unlocking its full clinical value. This compound exemplifies the intersection of chemical innovation and biological discovery, offering a compelling case for its development as a next-generation therapeutic agent.